Cas no 2229602-32-6 (methyl 2-(1-formylcyclopropyl)benzoate)

• Product Name: methyl 2-(1-formylcyclopropyl)benzoate
• CAS No: 2229602-32-6
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 6499768
• PubChem ID: 165777504
• Update Time: 2025-06-15

methyl 2-(1-formylcyclopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-formylcyclopropyl)benzoate
• EN300-1791872
• 2229602-32-6

• Inchi： 1S/C12H12O3/c1-15-11(14)9-4-2-3-5-10(9)12(8-13)6-7-12/h2-5,8H,6-7H2,1H3
• InChI Key： LEISEHJKXIPTKF-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=CC=CC=2C(=O)OC)CC1

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Additional information on methyl 2-(1-formylcyclopropyl)benzoate

Exploring Methyl 2-(1-Formylcyclopropyl)benzoate (CAS No. 2229602-32-6): Properties, Applications, and Industry Insights

In the realm of fine chemicals and pharmaceutical intermediates, methyl 2-(1-formylcyclopropyl)benzoate (CAS No. 2229602-32-6) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by a cyclopropyl ring fused with a benzoate ester group, serves as a critical building block in organic synthesis. Researchers and manufacturers alike are increasingly exploring its potential in drug discovery, agrochemicals, and specialty materials, aligning with the growing demand for high-value intermediates in sustainable chemistry.

The synthesis of methyl 2-(1-formylcyclopropyl)benzoate involves multi-step organic reactions, often starting from readily available precursors like 2-bromobenzoic acid or cyclopropanecarboxaldehyde. Its formyl group and ester functionality make it a reactive scaffold for further derivatization, enabling the creation of complex molecules. Recent studies highlight its role in catalyzed cross-coupling reactions, a hot topic in green chemistry, where efficiency and atom economy are prioritized. This aligns with the industry’s shift toward eco-friendly synthetic routes, a key concern for modern chemists.

From a commercial perspective, the demand for CAS 2229602-32-6 is driven by its utility in pharmaceutical research. For instance, its structural motif appears in investigational drugs targeting inflammatory diseases and central nervous system (CNS) disorders, areas with high unmet medical needs. Analysts note that the global market for advanced intermediates is projected to grow at a CAGR of 6-8%, fueled by innovations in small-molecule therapeutics. This positions methyl 2-(1-formylcyclopropyl)benzoate as a compound of strategic importance.

Beyond pharmaceuticals, this chemical finds niche applications in flavor and fragrance industries, where its aromatic profile is valued. Additionally, its stability under various conditions makes it suitable for material science applications, such as polymer modifiers. Users frequently search for "safety data of methyl 2-(1-formylcyclopropyl)benzoate" or "suppliers of CAS 2229602-32-6," reflecting practical concerns about sourcing and handling. Reputable suppliers provide technical specifications and analytical certificates to ensure compliance with regulatory standards.

In conclusion, methyl 2-(1-formylcyclopropyl)benzoate exemplifies the intersection of innovation and practicality in modern chemistry. Its multifunctional design and broad applicability resonate with trends like precision synthesis and sustainable manufacturing. As research continues to uncover new uses, this compound is poised to remain a focal point in both academic and industrial settings, answering the call for next-generation chemical solutions.